Cas no 2171964-59-1 ((9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate
• CAS No: 2171964-59-1
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 6178751
• PubChem ID: 165744338
• Update Time: 2025-06-07

(9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate
• EN300-1478233
• 2171964-59-1
• (9H-fluoren-9-yl)methyl N-({2-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate

• Inchi： 1S/C23H26N2O2/c24-21-11-15-9-10-23(21,12-15)14-25-22(26)27-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14,24H2,(H,25,26)
• InChI Key： JNCGHUUKHSIICY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(NCC12CCC(CC1N)C2)=O

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate

(9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate (CAS No. 2171964-59-1)

(9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate (CAS No. 2171964-59-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a fluorenylmethyl carbamate, is characterized by its intricate bicyclic and aromatic moieties, which contribute to its stability and reactivity in various chemical and biological environments.

The fluorenyl group, a nine-membered aromatic ring system, imparts significant rigidity and hydrophobicity to the molecule, making it an attractive scaffold for the design of bioactive compounds. The bicyclo[2.2.1]heptane moiety, on the other hand, provides a rigid, non-planar structure that can influence the conformational flexibility and binding affinity of the molecule to specific biological targets.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable application is its use as a prodrug for targeted drug delivery systems. The carbamate linkage in this compound can be designed to undergo controlled hydrolysis under specific physiological conditions, releasing the active drug moiety at the desired site of action.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, this compound has shown promise in modulating key signaling pathways involved in neuronal survival and function. The rigid structure of the bicyclo[2.2.1]heptane moiety allows for precise interactions with protein targets, potentially enhancing the efficacy and selectivity of the drug.

Cancer research has also benefited from the unique properties of (9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate. Studies have demonstrated its ability to inhibit specific kinases involved in tumor growth and metastasis, making it a potential lead compound for the development of novel anticancer agents. The hydrophobic nature of the fluorenyl group facilitates cellular uptake and intracellular targeting, enhancing its therapeutic potential.

Inflammatory disorders represent another area where this compound shows promise. Its ability to modulate inflammatory cytokines and signaling pathways has been explored in preclinical studies, suggesting its potential as an anti-inflammatory agent. The controlled release mechanism provided by the carbamate linkage ensures sustained drug action, reducing the frequency of dosing and minimizing side effects.

The synthesis of (9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate involves several well-established organic reactions, including nucleophilic substitution, condensation, and protection/deprotection steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

The pharmacokinetic properties of this compound have been extensively studied to optimize its therapeutic potential. Its high lipophilicity facilitates rapid absorption through biological membranes, while its stability under physiological conditions ensures prolonged drug action. However, careful consideration must be given to its metabolism and excretion pathways to minimize potential toxicity and ensure safe clinical use.

In conclusion, (9H-fluoren-9-yl)methyl N-({2-aminobicyclo2.2.1heptan-1-yl}methyl)carbamate (CAS No. 2171964-59-1) represents a promising candidate for the development of novel therapeutics across multiple disease areas. Its unique structural features and versatile chemical properties make it an attractive scaffold for further exploration in medicinal chemistry and pharmaceutical research.